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Technical Support Center: multi N/C® 2300 Solid
Sample Analysis
This technical support center provides troubleshooting guidance and answers to frequently

asked questions for researchers, scientists, and drug development professionals using the

multi N/C® 2300 for solid sample analysis.

Troubleshooting Guides
This section provides solutions to common issues encountered during solid sample analysis

with the multi N/C® 2300.

Issue: Inconsistent or Non-Reproducible Results

Inconsistent or non-reproducible results are a common challenge in solid sample analysis. This

can manifest as high standard deviations between replicate measurements or a lack of

agreement with expected values.

Possible Causes and Solutions:
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Cause Solution

Non-homogeneous sample

- Ensure the sample is properly homogenized

(e.g., grinding, milling) to obtain a representative

portion for analysis. - For the multi N/C® 2300

duo with the HT 1300 solids module, larger

sample sizes (up to 3 g) can be used to

compensate for inhomogeneities.[1]

Sample carryover

- The multi N/C® 2300 series is designed with

septum-free direct injection to prevent sample

carryover, especially for particle-rich samples.[2]

[3] - Ensure the sample boat is thoroughly

cleaned between analyses.

Inconsistent sample weight

- Use a calibrated analytical balance to weigh

the solid samples accurately. - Ensure that the

same sample weight is used for all standards

and samples, or that the software is correctly

compensating for weight variations.

Gas supply fluctuations

- The VITA Flow Management System is

designed to compensate for carrier gas

fluctuations, ensuring long-term stable

calibrations.[2] - Check the gas supply pressure

and ensure it is within the recommended range

(400 to 600 kPa for the HT 1300 solids module).

[1]

Calibration issues

- Perform a multi-point calibration using a

suitable solid standard. - Utilize the "Easy Cal"

function, which allows for multi-point calibration

from a single standard solution.[3]
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Caption: Troubleshooting workflow for inconsistent results.

Issue: Low or No Signal/Recovery
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This issue occurs when the measured concentration of carbon or nitrogen is significantly lower

than expected, or no signal is detected at all.

Possible Causes and Solutions:

Cause Solution

Leak in the system

- The multi N/C® 2300 software includes a self-

check system with automatic and permanent

leakage monitoring.[4] Check the software for

any warnings. - Visually inspect all connections,

tubing, and seals for any signs of damage or

loose fittings.

Incomplete combustion

- Ensure the furnace temperature is set

appropriately for the sample matrix. The HT

1300 module allows for catalyst-free combustion

up to 1800 °C (with additives), while the Double

Furnace module uses catalytic oxidation up to

950 °C.[1][2] - For difficult-to-combust matrices,

consider using additives as recommended by

Analytik Jena.

Detector malfunction

- The software monitors the detector status.[4]

Check for any error messages related to the

NDIR or CLD/ChD detector. - Ensure the

detector is properly calibrated and has had

sufficient warm-up time.

Clogged gas lines or filters

- Inspect and clean or replace any filters in the

gas lines. - Check for any blockages in the

tubing leading to and from the furnace and

detector.

Signal Failure Analysis Pathway:
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Caption: Logical path for diagnosing signal failure.

Frequently Asked Questions (FAQs)
Q1: What is the appropriate solids module for my application?

A1: The choice of solids module depends on your specific needs:

HT 1300 Solids Module: This is ideal for non-catalytic high-temperature combustion of up to

3 g of solid sample at temperatures up to 1800 °C (with additives).[2] It is well-suited for less

homogeneous samples due to the larger sample size. The multi N/C® 2300 duo comes with

this module for automated analysis.[1]

Double Furnace Module: This module is integrated into the main analyzer and is suitable for

smaller amounts of homogeneous solid samples. It uses catalytic oxidation at temperatures

up to 950 °C.[1]

Q2: How can I minimize sample preparation for solid samples?

A2: The multi N/C® 2300 with the HT 1300 module is designed to minimize sample

preparation. For many samples, you can directly weigh up to 3 g into the ceramic boat without

the need for milling or wrapping in foil.[5] However, for highly heterogeneous samples, grinding

or milling is recommended to ensure a representative sample is taken for analysis.

Q3: How do I switch between liquid and solid sample analysis on the multi N/C® 2300 duo?
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A3: The layout, installation, and operation, including switching between liquid and solid

operation, are described in the user manual for the HT 1300 solids module.[1] The software

also plays a key role in selecting the analysis mode.

Q4: What are the key maintenance procedures for the solids analysis components?

A4: Regular maintenance is crucial for optimal performance. Key procedures include:

Combustion Tube: Inspect regularly for cracks or residue buildup and replace as needed.

Sample Boats: Clean ceramic boats thoroughly between each analysis to prevent cross-

contamination.

Filters and Traps: The operating manual mentions replacing water traps when their service

life has elapsed.[1] Regularly check and replace other filters in the gas lines.

Reagents and Catalysts (if applicable): For the Double Furnace module, check the catalyst

condition and replace it according to the manufacturer's recommendations.

Q5: Can I analyze for both Total Carbon (TC) and Total Nitrogen (TNb) in solid samples?

A5: Yes, the multi N/C® 2300 can be configured for simultaneous measurement of nitrogen. To

measure nitrogen in solid samples, an optional electrochemical detector (ChD) can be

integrated, or a chemiluminescence detector (CLD) can be added as a separate module.[2]

Experimental Protocols
General Protocol for Solid Sample Analysis using the HT 1300 Module

This protocol provides a general workflow for the analysis of solid samples. Refer to the

instrument's operating manual for detailed, step-by-step instructions.

Instrument Preparation:

Ensure the multi N/C® 2300 and the HT 1300 solids module are turned on and have

completed their initialization and self-checks.
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Verify that the carrier gas (e.g., oxygen) supply is on and the pressure is within the

recommended range.

Perform a system leak test as recommended by the manufacturer.

Sample Preparation:

Homogenize the solid sample if necessary (e.g., by grinding, milling, or sieving).

Dry the sample to a constant weight if required for the specific analysis.

Calibration:

Prepare a series of solid standards of known concentrations that bracket the expected

sample concentration range.

Alternatively, use the "Easy Cal" feature with a single stock standard.

Accurately weigh the standards into separate ceramic sample boats.

Run the calibration sequence according to the software instructions.

Sample Analysis:

Accurately weigh a representative portion of the prepared solid sample into a clean

ceramic sample boat. The HT 1300 allows for sample weights of up to 3 g.[2]

Record the exact weight.

Place the sample boat into the autosampler or manually introduce it into the furnace,

following the instrument's operating procedure.

Enter the sample information, including the weight, into the analysis software.

Start the analysis sequence.

Data Evaluation:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.analytik-jena.com/products/chemical-analysis/toc-tnb-analysis/toc-tnb-htco/multi-n-c-2300-series/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682202?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The multiWin pro software will automatically calculate the concentration of TC, TOC (if TIC

is also measured), and/or TNb based on the calibration.

The software offers conversion functions to express results in different units or as related

parameters (e.g., total protein from total nitrogen).[3]

Experimental Workflow Diagram:

1. Instrument Preparation
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2. Sample Preparation
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3. System Calibration
(Prepare & Run Standards)

4. Sample Analysis
(Load Sample, Start Sequence)

5. Data Acquisition & Evaluation
(Software Calculation & Reporting)

Click to download full resolution via product page

Caption: General experimental workflow for solid sample analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.analytik-jena.com/import/assets/0000008719_Manual_multi_NC_2300_en.pdf
https://www.analytik-jena.com/products/chemical-analysis/toc-tnb-analysis/toc-tnb-htco/multi-n-c-2300-series/
https://www.analytik-jena.in/products/sum-parameter-analysis/toctnb-analysis/toc-tnb-analyzer-multi-nc-x300-series/multi-n-c-2300-series/
https://www.analytik-jena.us/products/sum-parameter-analysis/toc-tnb-analysis/toc-tnb-analyzer-multi-nc-x300-series/
https://www.analytik-jena.kr/fileadmin/content/Home/01_Analytical_Instrumentation/01_Produkte/06_TOC_TNb-Analysatoren/05_x300_Series/12745012_Br_multi_NC_x300_001_en.pdf
https://www.benchchem.com/product/b1682202#improving-reproducibility-of-solid-sample-analysis-with-the-multi-n-c-2300
https://www.benchchem.com/product/b1682202#improving-reproducibility-of-solid-sample-analysis-with-the-multi-n-c-2300
https://www.benchchem.com/product/b1682202#improving-reproducibility-of-solid-sample-analysis-with-the-multi-n-c-2300
https://www.benchchem.com/product/b1682202#improving-reproducibility-of-solid-sample-analysis-with-the-multi-n-c-2300
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1682202?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682202?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

